Aripiprazole
Aripiprazole
Brand Name:
Vulcanchem
CAS No.:
129722-12-9
VCID:
VC0000633
InChI:
InChI=1S/C23H27Cl2N3O2/c24-19-4-3-5-21(23(19)25)28-13-11-27(12-14-28)10-1-2-15-30-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)
SMILES:
C1CC(=O)NC2=C1C=CC(=C2)OCCCCN3CCN(CC3)C4=C(C(=CC=C4)Cl)Cl
Molecular Formula:
C23H27Cl2N3O2
Molecular Weight:
448.4 g/mol
Aripiprazole
CAS No.: 129722-12-9
VCID: VC0000633
Molecular Formula: C23H27Cl2N3O2
Molecular Weight: 448.4 g/mol
Purity: > 98%
* For research use only. Not for human or veterinary use.

CAS No. | 129722-12-9 |
---|---|
Product Name | Aripiprazole |
Molecular Formula | C23H27Cl2N3O2 |
Molecular Weight | 448.4 g/mol |
IUPAC Name | 7-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one |
Standard InChI | InChI=1S/C23H27Cl2N3O2/c24-19-4-3-5-21(23(19)25)28-13-11-27(12-14-28)10-1-2-15-30-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29) |
Standard InChIKey | CEUORZQYGODEFX-UHFFFAOYSA-N |
SMILES | C1CC(=O)NC2=C1C=CC(=C2)OCCCCN3CCN(CC3)C4=C(C(=CC=C4)Cl)Cl |
Canonical SMILES | C1CC(=O)NC2=C1C=CC(=C2)OCCCCN3CCN(CC3)C4=C(C(=CC=C4)Cl)Cl |
Appearance | Solid powder |
Purity | > 98% |
Synonyms | 7-(4-(4-(2,3-dichlorophenyl)-1-piperazinyl)butyloxy)-3,4-dihydro-2(1H)-quinolinone Abilify Aripiprazol aripiprazole OPC 14597 OPC-14597 |
Reference | 1: She S, Kuang Q, Zheng Y. Aripiprazole-induced tardive dyskinesia in patients with schizophrenia: A case report of twins. Schizophr Res. 2017 Nov 8. pii: S0920-9964(17)30664-3. doi: 10.1016/j.schres.2017.10.036. [Epub ahead of print] PubMed PMID: 29128325. 2: Reddy B, Ali M, Guruprasad S, Das S. Hypersexuality induced by Aripiprazole: Two case reports and review of the literature. Asian J Psychiatr. 2017 Oct 25. pii: S1876-2018(17)30692-5. doi: 10.1016/j.ajp.2017.10.008. [Epub ahead of print] PubMed PMID: 29107566. 3: Scheggi S, Pelliccia T, Gambarana C, De Montis MG. Aripiprazole relieves motivational anhedonia in rats. J Affect Disord. 2017 Oct 20;227:192-197. doi: 10.1016/j.jad.2017.10.032. [Epub ahead of print] PubMed PMID: 29100151. 4: Kopelowicz A, Baker RA, Zhao C, Brewer C, Lawson E, Peters-Strickland T. A multicenter, open-label, pilot study evaluating the functionality of an integrated call center for a digital medicine system to optimize monitoring of adherence to oral aripiprazole in adult patients with serious mental illness. Neuropsychiatr Dis Treat. 2017 Oct 19;13:2641-2651. doi: 10.2147/NDT.S143091. eCollection 2017. PubMed PMID: 29089771; PubMed Central PMCID: PMC5656350. 5: Vázquez-Bourgon J, Pérez-Iglesias R, Ortiz-García de la Foz V, Suárez Pinilla P, Díaz Martínez á, Crespo-Facorro B. Long-term metabolic effects of aripiprazole, ziprasidone and quetiapine: a pragmatic clinical trial in drug-naïve patients with a first-episode of non-affective psychosis. Psychopharmacology (Berl). 2017 Oct 26. doi: 10.1007/s00213-017-4763-x. [Epub ahead of print] PubMed PMID: 29075885. 6: Kutuk MO, Guler G, Tufan AE, Kutuk O. Hiccup Due to Aripiprazole Plus Methylphenidate Treatment in an Adolescent with Attention Deficit and Hyperactivity Disorder and Conduct Disorder: A Case Report. Clin Psychopharmacol Neurosci. 2017 Nov 30;15(4):410-412. doi: 10.9758/cpn.2017.15.4.410. PubMed PMID: 29073754. 7: Hudson R, Zhou Y, Leri F. The combination of escitalopram and aripiprazole: Investigation of psychomotor effects in rats. J Psychopharmacol. 2017 Oct 1:269881117732515. doi: 10.1177/0269881117732515. [Epub ahead of print] PubMed PMID: 29069975. 8: Das S, Chatterjee SS, Bagewadi V. Aripiprazole induced hypersexuality, when we should be cautious? Asian J Psychiatr. 2017 Oct;29:162-163. doi: 10.1016/j.ajp.2017.05.023. Epub 2017 Jun 8. PubMed PMID: 29061419. 9: Britnell SR, Jackson AD, Brown JN, Capehart BP. Aripiprazole for Post-traumatic Stress Disorder: A Systematic Review. Clin Neuropharmacol. 2017 Nov/Dec;40(6):273-278. doi: 10.1097/WNF.0000000000000251. PubMed PMID: 29059134. 10: De Berardis D, Olivieri L, Nappi F, Rapini G, Vellante F, Matarazzo I, Serroni N, Di Giannantonio M. Vortioxetine and Aripiprazole Combination in Treatment-Resistant Obsessive-Compulsive Disorder: A Case Report. J Clin Psychopharmacol. 2017 Dec;37(6):732-734. doi: 10.1097/JCP.0000000000000801. PubMed PMID: 29040153. |
PubChem Compound | 60795 |
Last Modified | Sep 13 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume